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Compound of Interest

Compound Name: Fluoroacetamide

Cat. No.: B1672904 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicological profiles of two highly toxic

organofluorine compounds: fluoroacetamide and sodium fluoroacetate. Both have been used

as rodenticides and are known for their potent metabolic toxicity. This document summarizes

key experimental data, outlines methodologies for toxicity assessment, and visualizes their

mechanism of action.

Executive Summary
Fluoroacetamide and sodium fluoroacetate are closely related compounds that exert their

toxicity through a common mechanism known as "lethal synthesis." Once ingested, both are

metabolized to fluorocitrate, which inhibits the enzyme aconitase, a critical component of the

Krebs (citric acid) cycle. This disruption of cellular respiration leads to energy deprivation and

the accumulation of citrate, ultimately causing cell death. While their mode of action is identical,

there are subtle differences in their acute toxicity across different species and routes of

exposure.

Quantitative Toxicity Data
The following tables summarize the available acute toxicity data for fluoroacetamide and

sodium fluoroacetate, presented as LD50 (median lethal dose) and LC50 (median lethal

concentration) values.
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Table 1: Acute Toxicity of Fluoroacetamide

Species
Route of
Administration

LD50/LC50 Reference

Rat Oral 4 - 15 mg/kg [1]

Rat Oral 5.75 mg/kg [2]

Rat Dermal 80 mg/kg [2][3][4]

Rat (male) Inhalation (4h) 136.6 mg/m³ [5][6]

Rat (female) Inhalation (4h) 144.5 mg/m³ [5][6]

Mouse Oral 25 mg/kg [2]

Mouse Inhalation 550 mg/m³ [4]

Table 2: Acute Toxicity of Sodium Fluoroacetate
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Species
Route of
Administration

LD50 Reference

Rat Oral 0.1 - 1.7 mg/kg [7]

Rat Oral 0.22 mg/kg [8]

Rat (male) Oral 2.08 mg/kg [9]

Rat (female) Oral 1.85 mg/kg [9]

Mouse Oral 0.1 mg/kg [7]

Rabbit Oral 0.34 mg/kg [7]

Guinea Pig Oral 0.3 mg/kg [7]

Dog Oral <0.1 mg/kg [10]

Cat Oral 0.28 mg/kg [11][12]

Coyote Oral 0.1 mg/kg [13]

Sheep Oral 0.3 mg/kg

Cattle Oral 0.39 - 0.4 mg/kg [8]

Human (estimated) Oral 2 - 10 mg/kg [2][7][9]

Mechanism of Action: Inhibition of the Krebs Cycle
Both fluoroacetamide and sodium fluoroacetate share a common pathway to induce cellular

toxicity. This process, termed "lethal synthesis," involves the metabolic conversion of the parent

compound into a toxic metabolite that disrupts a fundamental cellular process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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